Cas no 1396889-89-6 (5-methyl-2-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1H-1,3-benzodiazole)

• Product Name: 5-methyl-2-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1H-1,3-benzodiazole
• CAS No: 1396889-89-6
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 5771988
• PubChem ID: 71783834
• Update Time: 2025-07-16

5-methyl-2-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• (E)-5-methyl-2-(1-((4-methylstyryl)sulfonyl)azetidin-3-yl)-1H-benzo[d]imidazole
• 6-methyl-2-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-1H-benzimidazole
• AKOS024530006
• VU0530270-1
• 5-methyl-2-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1H-1,3-benzodiazole
• 1396889-89-6
• F6037-0856

• Inchi： 1S/C20H21N3O2S/c1-14-3-6-16(7-4-14)9-10-26(24,25)23-12-17(13-23)20-21-18-8-5-15(2)11-19(18)22-20/h3-11,17H,12-13H2,1-2H3,(H,21,22)/b10-9+
• InChI Key： QFPSUVSDTITXSD-MDZDMXLPSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(N1CC(C2=NC3C=CC(C)=CC=3N2)C1)(=O)=O

Computed Properties

• Exact Mass: 367.13544809g/mol
• Monoisotopic Mass: 367.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-methyl-2-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1H-1,3-benzodiazole

Research Briefing on 5-methyl-2-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1H-1,3-benzodiazole (CAS: 1396889-89-6)

The compound 5-methyl-2-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1H-1,3-benzodiazole (CAS: 1396889-89-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific protein-protein interactions (PPIs) involved in inflammatory and oncogenic pathways. The presence of the azetidine ring and the ethenesulfonyl group in its structure contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding mode, revealing key interactions with target proteins such as NF-κB and STAT3.

In vitro and in vivo studies have demonstrated promising results. For instance, the compound exhibited significant anti-inflammatory activity in murine models of rheumatoid arthritis, reducing cytokine levels by up to 70% at nanomolar concentrations. Additionally, preliminary oncology studies suggest its potential as a chemotherapeutic agent, with notable efficacy against triple-negative breast cancer (TNBC) cell lines.

The synthesis of 5-methyl-2-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1H-1,3-benzodiazole has been optimized to achieve higher yields and purity. Recent publications describe a novel multi-step synthetic route involving a key Suzuki-Miyaura coupling and a subsequent sulfonylation reaction, achieving an overall yield of 45%. This improvement is critical for scaling up production for preclinical and clinical trials.

Despite these advancements, challenges remain. The compound's pharmacokinetic properties, such as its oral bioavailability and metabolic stability, require further optimization. Researchers are exploring prodrug strategies and formulation technologies to address these limitations. Furthermore, toxicology studies are ongoing to ensure its safety profile meets regulatory standards.

In conclusion, 5-methyl-2-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1H-1,3-benzodiazole represents a promising candidate for therapeutic development. Its dual anti-inflammatory and anti-cancer activities, coupled with advances in synthetic methodologies, position it as a compound of high interest. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications.